Cas no 33354-75-5 (4,4',4''-Trimethyl-2,2':6',2''-terpyridine)

• Product Name: 4,4',4''-Trimethyl-2,2':6',2''-terpyridine
• CAS No: 33354-75-5
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• CID: 305091
• PubChem ID: 623818
• Update Time: 2025-06-25

4,4',4''-Trimethyl-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-Trimethyl-2,2':6',2''-terpyridine
• 2,2':6',2''-Terpyridine,4,4',4''-trimethyl- (9CI)
• 4',4,4’’-TRIMETHYL-2,2':6',2''-TERPYRIDINE
• 4',4,4''-TRIMETHYL-2,2':6',2''-TERPYRIDINE
• 4-methyl-2,6-bis(4-methylpyridin-2-yl)pyridine
• 2,2':6',2''-Ter-4-picoline
• 2,2':6',2''-Terpyridine,4,4',4''-trimethyl
• 4,4',4''-trimethyl-[2,2',6',2'']terpyridine
• 33354-75-5
• 2,2':6',2''-Terpyridine, 4,4',4''-trimethyl
• DTXSID50347614
• AM85382
• CS-0086862
• E81064
• A855077
• J-400431
• 2,2':6',2''-Terpyridine, 4,4',4''-trimethyl-
• 4,4,4-Trimethyl-2,2:6,2-terpyridine
• MFCD06796994
• SCHEMBL198098
• 4,4'-DIMETHYL-6-(4-METHYLPYRIDIN-2-YL)-2,2'-BIPYRIDINE

• MDL： MFCD06796994
• Inchi： 1S/C18H17N3/c1-12-4-6-19-15(8-12)17-10-14(3)11-18(21-17)16-9-13(2)5-7-20-16/h4-11H,1-3H3
• InChI Key： VEOPFEPGENIUIA-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C)C=CN=2)=CC(C)=CC=1C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 275.14200
• Monoisotopic Mass: 275.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.5°C at 760 mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.592
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 38.67000
• LogP: 4.13080

4,4',4''-Trimethyl-2,2':6',2''-terpyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4,4',4''-Trimethyl-2,2':6',2''-terpyridine

Comprehensive Overview of 4,4',4''-Trimethyl-2,2':6',2''-terpyridine (CAS No. 33354-75-5)

4,4',4''-Trimethyl-2,2':6',2''-terpyridine (CAS No. 33354-75-5) is a highly specialized organic compound belonging to the terpyridine family. This compound has garnered significant attention in recent years due to its unique structural properties and versatile applications in materials science, coordination chemistry, and photophysical research. The presence of three methyl groups at the 4, 4', and 4'' positions enhances its electron-donating capabilities, making it a valuable ligand for metal coordination complexes. Researchers and industries are increasingly exploring its potential in molecular electronics, supramolecular chemistry, and catalysis, aligning with the growing demand for advanced functional materials.

One of the most intriguing aspects of 4,4',4''-Trimethyl-2,2':6',2''-terpyridine is its role in light-emitting devices (LEDs) and solar cells. With the global push toward renewable energy and sustainable technologies, this compound has become a subject of intense study. Its ability to form stable complexes with transition metals like ruthenium and iridium makes it a prime candidate for phosphorescent materials, which are critical for improving the efficiency of organic light-emitting diodes (OLEDs). Users searching for "terpyridine derivatives for OLEDs" or "CAS 33354-75-5 applications" will find this compound particularly relevant to their queries.

In addition to its photophysical properties, 4,4',4''-Trimethyl-2,2':6',2''-terpyridine is also investigated for its potential in biomedical imaging and drug delivery systems. The compound's ability to bind with lanthanides and other metal ions opens doors for its use in luminescent probes and contrast agents. This aligns with the rising interest in precision medicine and non-invasive diagnostics, topics frequently searched in academic and industrial circles. Its stability and tunable electronic properties make it a promising candidate for next-generation theranostic agents.

The synthesis and characterization of 4,4',4''-Trimethyl-2,2':6',2''-terpyridine involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods ensure high purity and precise structural confirmation, which are essential for its applications in high-performance materials. For researchers looking into "terpyridine synthesis methods" or "CAS 33354-75-5 characterization", this compound serves as an excellent case study for understanding the interplay between molecular design and functional performance.

From an industrial perspective, the demand for 4,4',4''-Trimethyl-2,2':6',2''-terpyridine is expected to grow, particularly in sectors focused on advanced materials and nanotechnology. Its compatibility with various metal ions and its modular synthesis pathway make it a cost-effective option for large-scale production. Companies and researchers alike are exploring its potential in self-assembling monolayers and molecular sensors, addressing the need for smarter and more responsive materials in electronics and environmental monitoring.

In summary, 4,4',4''-Trimethyl-2,2':6',2''-terpyridine (CAS No. 33354-75-5) stands out as a multifaceted compound with broad applications in cutting-edge technologies. Its relevance to renewable energy, biomedical advancements, and material science innovations ensures its continued prominence in both academic research and industrial applications. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in shaping the future of functional materials and smart technologies.